26-(2'-Aminoethylthio)tetrahydroteleocidin A-2 26-(2'-Aminoethylthio)tetrahydroteleocidin A-2
Brand Name: Vulcanchem
CAS No.: 117490-45-6
VCID: VC20906779
InChI: InChI=1S/C29H48N4O2S/c1-8-29(6,13-9-12-28(4,5)36-15-14-30)22-10-11-23-24-20(17-31-25(22)24)16-21(18-34)32-27(35)26(19(2)3)33(23)7/h10-11,17,19,21,26,31,34H,8-9,12-16,18,30H2,1-7H3,(H,32,35)
SMILES: CCC(C)(CCCC(C)(C)SCCN)C1=C2C3=C(C=C1)N(C(C(=O)NC(CC3=CN2)CO)C(C)C)C
Molecular Formula: C29H48N4O2S
Molecular Weight: 516.8 g/mol

26-(2'-Aminoethylthio)tetrahydroteleocidin A-2

CAS No.: 117490-45-6

Cat. No.: VC20906779

Molecular Formula: C29H48N4O2S

Molecular Weight: 516.8 g/mol

* For research use only. Not for human or veterinary use.

26-(2'-Aminoethylthio)tetrahydroteleocidin A-2 - 117490-45-6

Specification

CAS No. 117490-45-6
Molecular Formula C29H48N4O2S
Molecular Weight 516.8 g/mol
IUPAC Name 5-[7-(2-aminoethylsulfanyl)-3,7-dimethyloctan-3-yl]-13-(hydroxymethyl)-9-methyl-10-propan-2-yl-3,9,12-triazatricyclo[6.6.1.04,15]pentadeca-1,4,6,8(15)-tetraen-11-one
Standard InChI InChI=1S/C29H48N4O2S/c1-8-29(6,13-9-12-28(4,5)36-15-14-30)22-10-11-23-24-20(17-31-25(22)24)16-21(18-34)32-27(35)26(19(2)3)33(23)7/h10-11,17,19,21,26,31,34H,8-9,12-16,18,30H2,1-7H3,(H,32,35)
Standard InChI Key JGKQSLZAYVNMOM-UHFFFAOYSA-N
SMILES CCC(C)(CCCC(C)(C)SCCN)C1=C2C3=C(C=C1)N(C(C(=O)NC(CC3=CN2)CO)C(C)C)C
Canonical SMILES CCC(C)(CCCC(C)(C)SCCN)C1=C2C3=C(C=C1)N(C(C(=O)NC(CC3=CN2)CO)C(C)C)C

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